Cas no 74567-92-3 (propan-2-yl {[benzyl(nitroso)amino]methyl}carbamate)

• Product name: propan-2-yl {[benzyl(nitroso)amino]methyl}carbamate
• CAS No: 74567-92-3
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 1768253
• PubChem ID: 53055

propan-2-yl {[benzyl(nitroso)amino]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl {[benzyl(nitroso)amino]methyl}carbamate
• propan-2-yl N-[[benzyl(nitroso)amino]methyl]carbamate
• CARBAMIC ACID, ((N-NITROSOBENZYLAMINO)METHYL)-, ISOPROPYL ESTER
• DTXSID60225555
• 74567-92-3
• ((N-Nitrosobenzylamino)methyl)carbamic acid isopropyl ester
• BRN 1823403

• Inchi： InChI=1S/C12H17N3O3/c1-10(2)18-12(16)13-9-15(14-17)8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H,13,16)
• InChI Key： LAXBFLKPUPIAOF-UHFFFAOYSA-N
• SMILES： CC(C)OC(=O)NCN(CC1=CC=CC=C1)N=O

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71Ų
• XLogP3: 2.3